Cas no 24259-89-0 (Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-diphenyl-)

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-diphenyl- structure
24259-89-0 structure
Product Name:Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-diphenyl-
CAS No:24259-89-0
MF:C26H14N2O4
MW:418.400366306305
CID:252582
PubChem ID:983052
Update Time:2025-04-19

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-diphenyl-
    • 1,4,5,8-Naphthalenetetracarboxylic acidbis(phenylimide)
    • 1,4,5,8-Naphthalenetetracarboxylic1,8:4,5-diimide, N,N'-diphenyl-
    • 2,7-diphenylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
    • N,N'-Diphenyl-1,4,5,8-naphthalenetetracarboxylic acid diimide
    • N,N'-Diphenyl-1,4,5,8-naphthalenetetracarboxylic1,8:4,5-diimide
    • 24259-89-0
    • 2,7-Diphenyl-1,2,3,6,7,8-hexahydrobenzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone
    • Oprea1_668259
    • DTXSID601172626
    • CCG-54871
    • SR-01000643934-1
    • 6,13-diphenyl-6,13-diazatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),2,4(16),8,10-pentaene-5,7,12,14-tetrone
    • 2,7-Diphenylbenzo[lmn ][3,8]phenanthroline-1,3,6,8(2H ,7H )-tetraone
    • 2,7-Diphenylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-
    • Oprea1_251295
    • 6, 13-diphenyl-6, 13-diazatetracyclo[6.6.2.04, 16.011, 15]hexadeca-1(15), 2, 4(16), 8, 10-pentaene-5, 7, 12, 14-tetrone
    • 2,7-diphenylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone
    • AKOS000601465
    • SCHEMBL7491321
    • YSZCR008
    • Inchi: 1S/C26H14N2O4/c29-23-17-11-13-19-22-20(26(32)28(25(19)31)16-9-5-2-6-10-16)14-12-18(21(17)22)24(30)27(23)15-7-3-1-4-8-15/h1-14H
    • InChI Key: DMKSZWVQQBWSEZ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC3C(N(C4C=CC=CC=4)C(C4=CC=C(C(N1C1C=CC=CC=1)=O)C=2C=34)=O)=O

Computed Properties

  • Exact Mass: 418.09542
  • Monoisotopic Mass: 418.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 74.76

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-diphenyl- Security Information

  • Hazardous Material Identification: A poison.

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-diphenyl- Pricemore >>

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